Cas no 94108-39-1 (1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1))

1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1) structure
94108-39-1 structure
Product Name:1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
CAS No:94108-39-1
MF:C23H46N2O6
MW:446.621147632599
CID:1983074
PubChem ID:44146438
Update Time:2025-04-21

1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
    • 2-[bis(2-hydroxyethyl)amino]ethanol,1-dodecyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid--2,2',2''-nitrilotri(ethan-1-ol) (1/1)
    • 94108-39-1
    • DTXSID80916458
    • EINECS 302-379-0
    • Inchi: 1S/C17H31NO3.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14-15(17(20)21)13-16(18)19;8-4-1-7(2-5-9)3-6-10/h15H,2-14H2,1H3,(H,20,21);8-10H,1-6H2
    • InChI Key: BZYBQHZXMHDHES-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CN1CCCCCCCCCCCC.OCCN(CCO)CCO

Computed Properties

  • Exact Mass: 446.336
  • Monoisotopic Mass: 446.336
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 18
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2

1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk